Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate

• Molecular Formula: C24H31N3O4
• Molecular Weight: 425.5 g/mol
• IUPAC Name: methyl 3-[[2-(3,4-dimethylphenoxy)acetyl]amino]-4-(4-ethylpiperazin-1-yl)benzoate
• InChI: InChI=1S/C24H31N3O4/c1-5-26-10-12-27(13-11-26)22-9-7-19(24(29)30-4)15-21(22)25-23(28)16-31-20-8-6-17(2)18(3)14-20/h6-9,14-15H,5,10-13,16H2,1-4H3,(H,25,28)
• InChI Key: ZCTNBVNYJVCXEX-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)COC3=CC(=C(C=C3)C)C

Description

Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate, also known as A-317491, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate is not fully understood. However, it has been suggested that the compound may act by modulating the activity of ion channels in the nervous system. It has been found to selectively block the P2X3 receptor, which is involved in the transmission of pain signals.
Biochemical and Physiological Effects:
Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of neuropathic pain and migraine. It has also been found to have anticonvulsant effects and to reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate has several advantages for use in lab experiments. It is a selective and potent blocker of the P2X3 receptor, which makes it a useful tool for investigating the role of this receptor in pain and other physiological processes. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate. One area of interest is the development of new analogs of the compound with improved pharmacological properties. Another area of interest is the investigation of the compound's potential applications in the treatment of other neurological disorders, such as epilepsy and depression. Additionally, further research is needed to fully understand the mechanism of action of the compound and its effects on ion channels in the nervous system.

Synthesis Methods

The synthesis of Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate involves a series of chemical reactions starting from 3,4-dimethylphenol. The synthesis process has been described in detail in several scientific publications. The compound has been synthesized using various methods, including the use of palladium-catalyzed cross-coupling reactions and the use of microwave irradiation.

Scientific Research Applications

Methyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. It has also been investigated for its potential applications in the treatment of neuropathic pain, migraine, and other neurological disorders.